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CAS No.: 1261543-04-7
Cat. No.: B1408601
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2-Fluorobenzo[d]thiazol-6-ol is a fluorinated benzothiazole derivative of significant interest in
the fields of medicinal chemistry and pharmaceutical research.[1] As a heterocyclic compound,
the benzothiazole core is a "privileged structure,” frequently found in compounds with a wide
range of pharmacological activities, including anticancer, antimicrobial, and neuroprotective
properties.[2][3] The strategic incorporation of a fluorine atom and a hydroxyl group onto this
scaffold makes 2-Fluorobenzo[d]thiazol-6-ol a highly valuable synthetic intermediate and a
key pharmacophore for developing novel therapeutic and diagnostic agents.[1][4]

This guide provides a comprehensive overview of the chemical properties, a proposed
synthetic pathway, and the primary research applications of this compound, tailored for
researchers and professionals in drug development. Its principal value lies in its role as a
precursor for advanced positron emission tomography (PET) imaging probes for
neurodegenerative diseases and as a building block for potent antitubercular agents.[1]

Physicochemical and Structural Properties

The unique arrangement of atoms and functional groups in 2-Fluorobenzo[d]thiazol-6-ol
dictates its chemical behavior and therapeutic potential. The electron-withdrawing nature of the
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fluorine atom and the hydrogen-bonding capability of the hydroxyl group are critical to its
interaction with biological targets.

Property Data Source
CAS Number 1261543-04-7 [1][5]
Molecular Formula C7H4FNOS [1]
Molecular Weight 169.18 g/mol [1]

Assumed to be a solid at room Inferred from related
Appearance
temperature compounds[6]

Note: Detailed experimental data such as melting point, solubility, and specific spectral data
(NMR, IR) for 2-Fluorobenzo[d]thiazol-6-ol are not widely available in public literature.
However, spectral characteristics can be predicted based on the analysis of analogous
structures.[7][8][9]

Synthesis and Chemical Reactivity: A Proposed
Pathway

While a specific, published synthesis for 2-Fluorobenzo[d]thiazol-6-ol is not readily available,
a viable route can be designed based on well-established methods for creating substituted
benzothiazoles. The most common approach involves the reaction of a substituted
aminothiophenol or aniline with a source of the thiazole carbon. A plausible method is the
Hugershoff reaction, which utilizes a substituted aniline, potassium thiocyanate, and bromine to
construct the benzothiazole ring system.

Proposed Synthetic Workflow

The following diagram illustrates a proposed pathway starting from 4-amino-3-fluorophenol.
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Caption: Proposed synthesis of 2-Fluorobenzo[d]thiazol-6-ol.

Detailed Experimental Proto

This protocol is based on analogous syntheses
[11]

Reaction Setup: Dissolve 1.0 equivalent of 4-

col (Proposed)

of substituted 2-aminobenzothiazoles.[3][10]

amino-3-fluorophenol and 2.0-4.0 equivalents

of potassium thiocyanate (KSCN) in glacial acetic acid in a flask equipped with a magnetic

stirrer and a dropping funnel. Cool the mixture to 0-10°C in an ice bath.

Bromination: While stirring vigorously, add a

solution of 1.0 equivalent of bromine in glacial

acetic acid dropwise, ensuring the temperature does not exceed 10°C. The slow addition is

critical to control the exothermic reaction and prevent unwanted side reactions.
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Reaction Progression: After the addition is complete, allow the mixture to stir at room
temperature for 12-24 hours. The reaction progress can be monitored using Thin Layer
Chromatography (TLC).

Workup and Isolation: Upon completion, pour the reaction mixture into ice water. Neutralize
the solution carefully with an aqueous ammonia or sodium bicarbonate solution to precipitate
the crude product.

Purification: Collect the precipitate by filtration, wash thoroughly with water, and dry under a
vacuum. Further purification can be achieved by recrystallization from a suitable solvent
(e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the pure 2-
Fluorobenzo[d]thiazol-6-ol.

Characterization: Confirm the structure and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, Mass Spectrometry (MS), and Infrared Spectroscopy
(IR).

Key Aspects of Reactivity

The Fluorine Atom: The C-F bond is significantly stronger than a C-H bond, which imparts
high thermal and metabolic stability.[4] Fluorine's high electronegativity can modulate the
acidity of the nearby hydroxyl group and influence the molecule's binding affinity to protein
targets. Strategically placing fluorine can block sites of metabolic hydroxylation, a common
strategy in drug design to improve a compound's pharmacokinetic profile.[12][13]

The Hydroxyl Group: The phenol moiety at the 6-position is a versatile handle for further
functionalization. It can undergo O-alkylation (Williamson ether synthesis) to introduce a
variety of side chains, allowing for the fine-tuning of properties like solubility, lipophilicity, and
target engagement.[3]

The Benzothiazole Core: The heterocyclic ring itself is a stable aromatic system, but the C2
position (bearing the fluorine) can be susceptible to nucleophilic substitution under certain
conditions, although the C-F bond is generally robust.

Applications in Research and Drug Development
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The structural features of 2-Fluorobenzo[d]thiazol-6-ol make it a valuable precursor in two
key areas of biomedical research.
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Caption: Structure-application relationship of the target compound.

PET Imaging Agents for Neurodegenerative Diseases

Benzothiazole derivatives are foundational structures for developing PET imaging agents that
can visualize tau protein aggregates in the brain.[1] These aggregates, known as neurofibrillary
tangles, are a primary hallmark of Alzheimer's disease and other tauopathies. The fluorine
atom on 2-Fluorobenzo[d]thiazol-6-ol is crucial for this application, as it allows for isotopic
labeling with Fluorine-18 ([*F]), a positron-emitting radionuclide ideal for PET imaging due to
its suitable half-life and imaging characteristics. The overall scaffold provides the necessary
binding affinity and pharmacokinetic properties to cross the blood-brain barrier and selectively
bind to tau aggregates.[1][14]

Development of Antitubercular Agents

The benzothiazole scaffold has also been identified as a potent inhibitor of the
decaprenylphosphoryl-3-D-ribose 2'-epimerase (DprE1l) enzyme in Mycobacterium
tuberculosis.[1] This enzyme is essential for the synthesis of the mycobacterial cell wall,
making it a validated and attractive target for new anti-tuberculosis (TB) drugs. 2-
Fluorobenzo[d]thiazol-6-ol serves as a valuable starting material for synthesizing more
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complex derivatives aimed at inhibiting DprE1, offering a potential avenue for treating
multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of TB.[1] The fluorine
and hydroxyl groups provide opportunities to optimize the molecule's potency and drug-like
properties.

Safety and Handling

As with any laboratory chemical, 2-Fluorobenzo[d]thiazol-6-ol should be handled with
appropriate care. While a specific Safety Data Sheet (SDS) is not publicly available, general
precautions for related benzothiazole compounds should be followed.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.[15]

o Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or vapors.[16][17] Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations. Do not allow the product to enter drains.[16]

In case of exposure, seek immediate medical attention. If swallowed, rinse the mouth and call a
poison control center or doctor.[16] If it comes into contact with the eyes, rinse cautiously with
water for several minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Fluorobenzo[d]thiazol-6-0l|CAS 1261543-04-7 [benchchem.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1408601?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/fr/product/b1408601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

2. Green synthesis and biological evaluation of 6-substituted-2-(2-hydroxy/methoxy
phenyl)benzothiazole derivatives as potential antioxidant, antibacterial and antitumor agents
- PubMed [pubmed.ncbi.nlm.nih.gov]

3. Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid
Derivatives as New Building Blocks in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

4. Importance of Fluorine in Benzazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
5. 1261543-04-7|2-Fluorobenzo[d]thiazol-6-ol|BLDpharm [bldpharm.com]

6. 6-FLUORO-BENZOTHIAZOLE-2-THIOL | CymitQuimica [cymitquimica.com]

7. researchgate.net [researchgate.net]

8. A simple and efficient route for synthesis of 2-alkylbenzothiazoles — Oriental Journal of
Chemistry [orientjchem.org]

9. 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one - PMC [pmc.ncbi.nlm.nih.gov]
10. derpharmachemica.com [derpharmachemica.com]

11. researchgate.net [researchgate.net]

12. pubs.acs.org [pubs.acs.org]

13. benchchem.com [benchchem.com]

14. WO2007020400A1 - Fluorination process of anilide derivatives and benzothiazole
fluorinate derivatives as in vivo imaging agents - Google Patents [patents.google.com]

15. dcfinechemicals.com [dcfinechemicals.com]
16. geneseo.edu [geneseo.edu]
17. leap.epa.ie [leap.epa.ie]

To cite this document: BenchChem. [Introduction: A Key Scaffold in Modern Medicinal
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1408601/docs#introduction-a-key-scaffold-in-
modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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